Cas no 1361673-70-2 (2',6'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid ethyl ester)

• Product Name: 2',6'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid ethyl ester
• CAS No: 1361673-70-2
• MF: C₁₅H₁₁Cl₂FO₂
• MW: 313.151046037674
• CID: 4993665
• Update Time: 2025-06-30

2',6'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2',6'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid ethyl ester

• Inchi： 1S/C15H11Cl2FO2/c1-2-20-15(19)10-8-9(6-7-13(10)18)14-11(16)4-3-5-12(14)17/h3-8H,2H2,1H3
• InChI Key： SELOQERTFATBKV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC(=C(C(=O)OCC)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 330
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3

Additional information on 2',6'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid ethyl ester

2',6'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid ethyl ester

The compound 2',6'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid ethyl ester (CAS No. 1361673-70-2) is a synthetic organic compound with a complex structure that has garnered attention in various fields of research. This compound belongs to the class of biphenyl derivatives, which are known for their unique electronic properties and potential applications in drug design, materials science, and agrochemicals. The molecule features a biphenyl ring system with substituents at specific positions, including chlorine atoms at the 2' and 6' positions, a fluorine atom at the 4 position, and an ethyl ester group attached to the carboxylic acid moiety at the 3 position. These substituents play a crucial role in determining the compound's chemical reactivity, stability, and biological activity.

Recent studies have highlighted the importance of biphenyl derivatives in medicinal chemistry, particularly in the development of novel therapeutic agents. The presence of halogen atoms, such as chlorine and fluorine, in the structure of this compound contributes to its lipophilicity and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the ethyl ester group enhances solubility and facilitates absorption in biological systems, which is a critical factor in pharmacokinetics.

The synthesis of 2',6'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid ethyl ester involves a multi-step process that typically includes nucleophilic aromatic substitution, Friedel-Crafts acylation, and esterification reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality control standards for use in preclinical studies. The use of advanced catalytic systems and green chemistry principles has also been explored to minimize environmental impact during synthesis.

In terms of applications, this compound has shown potential in several areas. In drug discovery, it has been investigated as a lead molecule for treating various diseases, including cancer and neurodegenerative disorders. Its ability to modulate specific cellular pathways and interact with target proteins makes it a valuable tool for understanding disease mechanisms. Furthermore, its photostability and thermal stability make it suitable for use in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure, conformational flexibility, and interaction patterns with biomolecules. Such information is invaluable for designing more effective drugs with improved efficacy and reduced side effects.

The environmental impact of synthetic compounds like 2',6'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid ethyl ester is another area of growing concern. Researchers are exploring biodegradation pathways and assessing its potential toxicity to aquatic organisms. Understanding these aspects is essential for ensuring sustainable practices in chemical manufacturing and minimizing ecological risks.

In conclusion, 2',6'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid ethyl ester (CAS No. 1361673-70-2) is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with recent research advancements, positions it as a key player in the development of innovative solutions in medicine, materials science, and beyond. Continued exploration into its properties and applications will undoubtedly yield further breakthroughs in these fields.